Cas no 51728-11-1 (1,3-Dioxane-5,5-dimethanol, 2-ethyl-)
51728-11-1 structure
Product Name:1,3-Dioxane-5,5-dimethanol, 2-ethyl-
CAS No:51728-11-1
MF:C8H16O4
MW:176.210243225098
CID:361575
PubChem ID:71366017
Update Time:2025-04-19
1,3-Dioxane-5,5-dimethanol, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-5,5-dimethanol, 2-ethyl-
- [2-ethyl-5-(hydroxymethyl)-1,3-dioxan-5-yl]methanol
- (2-Ethyl-1,3-dioxane-5,5-diyl)dimethanol
- DTXSID70789395
- SCHEMBL13358803
- 51728-11-1
-
- Inchi: 1S/C8H16O4/c1-2-7-11-5-8(3-9,4-10)6-12-7/h7,9-10H,2-6H2,1H3
- InChI Key: ZMWQMJOWYDEOPN-UHFFFAOYSA-N
- SMILES: O1C(CC)OCC(CO)(CO)C1
Computed Properties
- Exact Mass: 176.10488
- Monoisotopic Mass: 176.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
1,3-Dioxane-5,5-dimethanol, 2-ethyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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